Cas no 58917-62-7 (2-Pentenal, 4-(acetyloxy)-5-hydroxy-, (S)-)

• Product Name: 2-Pentenal, 4-(acetyloxy)-5-hydroxy-, (S)-
• CAS No: 58917-62-7
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 340440
• PubChem ID: 71443298
• Update Time: 2025-04-19

2-Pentenal, 4-(acetyloxy)-5-hydroxy-, (S)- Chemical and Physical Properties

Names and Identifiers

• [(2S)-1-hydroxy-5-oxopent-3-en-2-yl] acetate
• 2-Pentenal, 4-(acetyloxy)-5-hydroxy-, (S)-
• DTXSID40852126
• 58917-62-7
• (2S)-1-Hydroxy-5-oxopent-3-en-2-yl acetate

• Inchi： 1S/C7H10O4/c1-6(10)11-7(5-9)3-2-4-8/h2-4,7,9H,5H2,1H3/t7-/m0/s1
• InChI Key： ZRGKANVZYUDGMH-ZETCQYMHSA-N
• SMILES： O(C(C)=O)[C@@H](C=CC=O)CO

Computed Properties

• Exact Mass: 158.0579
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6